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Compound of Interest

Compound Name:
(E)-4-(dimethylamino)but-3-en-2-

one

Cat. No.: B116759 Get Quote

An In-depth Technical Guide to (E)-4-(dimethylamino)but-3-en-2-one

This technical guide provides a comprehensive overview of the chemical and physical

properties of (E)-4-(dimethylamino)but-3-en-2-one, along with a representative synthetic

protocol and a general analytical workflow. This document is intended for researchers,

scientists, and professionals in drug development and other relevant scientific fields.

Chemical Properties and Data
(E)-4-(dimethylamino)but-3-en-2-one is a chemical compound with the IUPAC name 4-

(dimethylamino)but-3-en-2-one.[1][2] It is also known by other synonyms such as 1-

dimethylamino-but-1-en-3-one.[1][2]

Table 1: Physicochemical Properties of (E)-4-(dimethylamino)but-3-en-2-one
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Property Value Source

Molecular Formula C₆H₁₁NO [1][2][3]

Molecular Weight 113.16 g/mol [1][2]

Alternate Molecular Weight 113.1576 g/mol [3]

InChI
InChI=1S/C6H11NO/c1-6(8)4-

5-7(2)3/h4-5H,1-3H3
[1]

InChIKey
QPWSKIGAQZAJKS-

UHFFFAOYSA-N
[1][2]

Canonical SMILES CC(=O)C=CN(C)C [1][2]

CAS Number 2802-08-6, 1190-91-6 [1][3]

Experimental Protocols
Representative Synthesis of Enaminones
The synthesis of enaminones like (E)-4-(dimethylamino)but-3-en-2-one can be achieved

through the condensation of a ketone with a dimethylformamide acetal. The following is a

general procedure adapted from the synthesis of similar compounds.[4][5]

Materials:

Acetone (or a relevant ketone precursor)

N,N-dimethylformamide dimethyl acetal (DMF-DMA)

Anhydrous solvent (e.g., xylene or toluene)

Round bottom flask

Condenser

Heating mantle or oil bath

Rotary evaporator
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Recrystallization solvent (e.g., ether or petroleum ether)

Procedure:

A mixture of the starting ketone and N,N-dimethylformamide dimethyl acetal in an

appropriate solvent is placed in a round bottom flask.

The reaction mixture is heated under reflux for several hours. The progress of the reaction

can be monitored by observing the distillation of the alcohol byproduct.

Upon completion, the reaction mixture is cooled to room temperature.

The solvent is removed under reduced pressure using a rotary evaporator to yield the crude

product, which may be an oil or a solid.

The crude product is then purified. This can be achieved by recrystallization from a suitable

solvent. The crystals are collected by filtration, washed with a cold solvent, and dried.

Analytical Workflow
The purity and identity of the synthesized (E)-4-(dimethylamino)but-3-en-2-one can be

determined using various analytical techniques. High-Performance Liquid Chromatography

(HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are common methods for

analyzing such compounds.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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